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Get Quote

Thioquinapiperifil is an imidazoquinazoline derivative and was identified as an unapproved

phosphodiesterase-5 (PDE-5) inhibitor illegally added to a dietary supplement marketed for sexual

enhancement [1]. Its key characteristics are summarized below:

Property Description

IUPAC Name 3-ethyl-1,3-dihydro-8-[[[2-[4-(hydroxymethyl)-1-piperidinyl]phenyl]methyl]amino]-2H-

imidazo[4,5-g]quinazoline-2-thione [1]

Molecular
Formula

C₂₄H₂₈N₆OS [1]

Molecular
Weight

448 g/mol [1]

Original
Developer

Kyowa Hakko Kogyo Co., Ltd. (reportedly as KF31327) [1]

Context of
Discovery

Found alongside thiodenafil in an adulterated dietary supplement [1].
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The discovery and identification of thioquinapiperifil relied on analytical techniques. The general workflow

for identifying such adulterants is summarized below. This methodology can be applied to

thioquinapiperifil and similar compounds [2] [3].
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General analytical workflow for identifying unapproved PDE-5 inhibitors.
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Based on the techniques used for similar compounds, here are plausible experimental protocols for

identifying and quantifying thioquinapiperifil:

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis [2]

Chromatography: Reversed-phase C18 column with gradient elution using water and
acetonitrile, both containing 0.2% acetic acid, at a flow rate of 0.2 mL/min.

Mass Spectrometry: Ion Trap-Time of Flight (IT-TOF) mass spectrometer with an electrospray
ionization (ESI) source operating in positive ion mode.

Identification: Based on the accurate mass of the parent and fragment ions, and comparison
with spectral libraries.

Nuclear Magnetic Resonance (NMR) Spectroscopy [1] [4]

Purpose: To unambiguously determine the molecular structure of an unknown compound.
Techniques: A full suite of NMR experiments, including DEPT, COSY, TOCSY, HMQC, and

HMBC, is typically used to elucidate the structure of a new analog.

Quantitative Analysis (HPLC-UV) [1]

Method: High-Performance Liquid Chromatography with an Ultraviolet (UV) detector.

Application: The supplement in which thioquinapiperifil was found contained approximately
13-15 mg/tablet of the compound [1].

Research Implications and Next Steps

The identification of thioquinapiperifil highlights a ongoing issue of undisclosed synthetic drugs in

products marketed as "natural" or "dietary supplements" [3]. These adulterated products pose significant

health risks as their pharmacological and toxicological profiles are not fully understood [2].

To obtain a more complete bioactivity profile, I suggest these research directions:

Search scientific literature databases like PubMed and Scopus for "KF31327", the compound's

original research code.
Review patent filings from the developer, Kyowa Hakko Kogyo Co., Ltd., which may contain

biological data.
Consult regulatory alerts from agencies like the FDA, which sometimes publish analytical findings

on adulterants.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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